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Compound of Interest

Compound Name: Methyl 3-nitrobenzoate

Cat. No.: B147201

Methyl 3-nitrobenzoate is a beige crystalline powder at room temperature.[1] Its physical
characteristics are crucial for handling, storage, and use in synthetic chemistry.

Table 1: Physical and Chemical Properties of Methyl 3-Nitrobenzoate

Property Value Source

Boiling Point 279 °C (lit.) [11[2][3][41[5](6]1[7]
Melting Point 78-80 °C (lit.) [1][41[5][6]
Molecular Formula CsH7NOa4 [1112]

Molecular Weight 181.15 g/mol [1]18]

CAS Number 618-95-1 [11[2]
Appearance Beige crystalline powder [1]

Insoluble in water; slightly
Solubility soluble in ethanol, ether, and [1][3]

methanol.

Experimental Determination of Boiling Point

The accurate determination of a compound's boiling point is fundamental for its identification,
purification, and process design. The literature value of 279 °C for methyl 3-nitrobenzoate
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was established through experimental measurement. Below are detailed protocols for two
common methods for determining the boiling point of an organic compound like methyl 3-
nitrobenzoate.

Method 1: Thiele Tube Method (Microscale)

This method is suitable for small sample quantities and provides good accuracy. The principle
relies on observing the temperature at which the vapor pressure of the liquid equals the
atmospheric pressure.

Experimental Protocol:

o Sample Preparation: Place a small amount (approximately 0.5 mL) of methyl 3-
nitrobenzoate into a small test tube or fusion tube.

o Capillary Tube Insertion: Seal one end of a capillary tube using a flame. Place the sealed
capillary tube, open end down, into the test tube containing the sample.

o Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or wire. The
bottom of the test tube should be level with the thermometer bulb.

o Heating: Insert the thermometer and attached test tube into a Thiele tube containing a high-
boiling point oil (e.g., mineral oil), ensuring the sample is below the olil level.

o Observation: Gently heat the side arm of the Thiele tube with a Bunsen burner or other heat
source. As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.

» Boiling Point Determination: Continue heating until a rapid and continuous stream of bubbles
is observed. Turn off the heat and allow the apparatus to cool slowly. The boiling point is the
temperature at which the bubbling stops and the liquid is drawn into the capillary tube.[6]
Record this temperature.

o Pressure Correction: Record the atmospheric pressure at the time of the experiment. If the
pressure is not 760 mmHg, a correction may be necessary for the most accurate
determination.
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Method 2: Distillation Method

This method is suitable when a larger quantity of the substance is available and also serves to
purify the liquid.

Experimental Protocol:

Apparatus Setup: Assemble a simple distillation apparatus using a round-bottom flask, a
condenser, a receiving flask, and a thermometer.

o Sample and Boiling Chips: Place a sufficient amount of methyl 3-nitrobenzoate (at least 5-
10 mL) into the distillation flask. Add a few boiling chips to ensure smooth boiling.

o Thermometer Placement: Position the thermometer so that the top of the bulb is level with
the bottom of the side arm leading to the condenser. This ensures the thermometer
measures the temperature of the vapor that is in equilibrium with the boiling liquid.

o Heating: Gently heat the distillation flask.

» Boiling Point Measurement: As the liquid boils, the vapor will rise and enter the condenser.
The temperature will rise and then stabilize. Record the temperature at which the liquid is
steadily distilling. This stable temperature is the boiling point.

Data Recording: Note the barometric pressure during the distillation.

Workflow for Boiling Point Determination

The following diagram illustrates the logical workflow for the experimental determination of the
boiling point of methyl 3-nitrobenzoate using the Thiele tube method.
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Caption: Workflow for Boiling Point Determination.
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Safety Considerations

When determining the boiling point of methyl 3-nitrobenzoate, it is essential to work in a well-
ventilated fume hood and wear appropriate personal protective equipment (PPE), including
safety goggles, gloves, and a lab coat. Methyl 3-nitrobenzoate is incompatible with strong
oxidizing agents.[1] Ensure that the heating of any flammable organic compound is conducted
with care to avoid ignition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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